(E)-N-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C18H12N2O2S2/c21-17(8-7-13-5-3-9-23-13)20-18-19-14(11-24-18)16-10-12-4-1-2-6-15(12)22-16/h1-11H,(H,19,20,21)/b8-7+
• InChI Key: YOWROJIKGHZQCC-BQYQJAHWSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CSC(=N3)NC(=O)C=CC4=CC=CS4
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CSC(=N3)NC(=O)/C=C/C4=CC=CS4
• Molecular Formula: C18H12N2O2S2
• Molecular Weight: 352.4 g/mol
• CAS No.: 941998-53-4

Description

“(E)-N-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide”, also known as BTA-EG6, is a chemical compound that belongs to the class of acrylamide derivatives. It’s a small molecule containing five-member heterocyclic moieties.

Scientific Research Applications

Acrylamide Research Applications

• Toxicity and Metabolism : Acrylamide is primarily studied for its toxicity, metabolism, and the formation of hemoglobin adducts in humans and animals. For instance, research on the disposition and metabolism of acrylamide derivatives, like SB-649868, reveals insights into its metabolic pathways, highlighting the role of oxidation and conjugation processes in its biotransformation (Renzulli et al., 2011).

• Biomonitoring and Exposure Assessment : Studies on the formation of hemoglobin adducts of acrylamide and its metabolite glycidamide provide a method for biomonitoring human exposure to acrylamide from dietary sources and smoking. This research aids in assessing the potential health risks associated with acrylamide exposure (Bergmark, 1997).

Future Directions

This compound, along with other small molecules containing five-membered heterocyclic moieties, has become the subject of considerable growing interest for designing new antitumor agents. Therefore, future research may focus on exploring its potential as an anticancer agent.